Cas no 5748-27-6 (3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide)

• Product Name: 3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide
• CAS No: 5748-27-6
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 345114
• PubChem ID: 71444094
• Update Time: 2025-04-19

3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide
• 7-methoxy-10-oxidophenoxazin-10-ium-3-one
• 7-Methoxy-3-oxo-3H-phenoxazine10-oxide
• 7-Methoxy-10-oxo-3H-10lambda~5~-phenoxazin-3-one
• DTXSID90852893
• 5748-27-6
• 7-Methoxy-3-oxo-3H-phenoxazine 10-oxide

• Inchi： 1S/C13H9NO4/c1-17-9-3-5-11-13(7-9)18-12-6-8(15)2-4-10(12)14(11)16/h2-7H,1H3
• InChI Key： QXVRTKFMUHMKDO-UHFFFAOYSA-N
• SMILES： O1C2=CC(C=CC2=[N+](C2C=CC(=CC1=2)OC)[O-])=O

Computed Properties

• Exact Mass: 243.05317
• Monoisotopic Mass: 243.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines